Cas no 177341-77-4 (Magnesium, chloro[3-(trimethylsilyl)propyl]-)

• Product Name: Magnesium, chloro[3-(trimethylsilyl)propyl]-
• CAS No: 177341-77-4
• MF: C₆H₁₅ClMgSi
• MW: 175.026802301407
• MDL: MFCD11553374
• CID: 1364932
• PubChem ID: 59538191
• Update Time: 2025-06-11

Magnesium, chloro[3-(trimethylsilyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, chloro[3-(trimethylsilyl)propyl]-
• magnesium,trimethyl(propyl)silane,chloride
• SCHEMBL11240074
• 3-(Trimethylsilyl)propylmagnesium chloride, 0.50 M in THF
• 177341-77-4
• 3-(Trimethylsilyl)propylmagnesium chloride, 0.50 M in 2-MeTHF
• magnesium;trimethyl(propyl)silane;chloride

• MDL： MFCD11553374
• Inchi： 1S/C6H15Si.ClH.Mg/c1-5-6-7(2,3)4;;/h1,5-6H2,2-4H3;1H;/q-1;;+2/p-1
• InChI Key： QFRCSSIEYYWQDE-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](C)(C)(C)CC[CH2-].[Mg+2]

Computed Properties

• Exact Mass: 174.04825
• Monoisotopic Mass: 174.0481964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 51.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Magnesium, chloro[3-(trimethylsilyl)propyl]-

Magnesium, chloro[3-(trimethylsilyl)propyl]-: A Comprehensive Overview ofCAS No. 177341-77-4

Magnesium, chloro[3-(trimethylsilyl)propyl]-, identified by its CAS number 177341-77-4, is a significant compound in the realm of organometallic chemistry and pharmaceutical research. This organomagnesium compound features a unique structural configuration that makes it particularly valuable in synthetic chemistry and as an intermediate in the development of various therapeutic agents. The presence of a chloro group and a 3-(trimethylsilyl)propyl moiety contributes to its reactivity and utility in multiple chemical transformations.

The compound's structure, characterized by a magnesium center coordinated to a chloro ligand and a propyl chain substituted with trimethylsilyl groups, imparts distinct chemical properties that are highly advantageous in modern synthetic methodologies. The trimethylsilyl (TMS) group is known for its ability to enhance stability and facilitate various organic reactions, making Magnesium, chloro[3-(trimethylsilyl)propyl]- a preferred choice for researchers aiming to achieve high yields and selectivity in their synthetic routes.

In recent years, the applications of this compound have expanded significantly, particularly in the field of drug discovery and development. Its role as a precursor in the synthesis of complex molecules has been highlighted in several cutting-edge studies. For instance, researchers have leveraged its reactivity to construct intricate molecular frameworks that serve as scaffolds for novel pharmaceuticals. The compound's ability to participate in Grignard-type reactions and other organometallic transformations has opened new avenues for the creation of bioactive molecules with potential therapeutic benefits.

One notable area where Magnesium, chloro[3-(trimethylsilyl)propyl]- has made a significant impact is in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmacologically active agents, and their efficient construction remains a key challenge in medicinal chemistry. The compound's unique reactivity profile has been exploited to develop streamlined synthetic pathways for these essential moieties. This has not only accelerated the discovery process but also enabled the preparation of structurally diverse libraries for high-throughput screening.

The use of Magnesium, chloro[3-(trimethylsilyl)propyl]- in catalytic systems has also garnered attention. Its ability to act as a Lewis acid or a stoichiometric reagent in various reactions underscores its versatility. In particular, its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, has been well-documented. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for the assembly of complex organic molecules. The compound's efficacy in these transformations has made it an indispensable tool for synthetic chemists.

Advances in computational chemistry have further enhanced the understanding and application of Magnesium, chloro[3-(trimethylsilyl)propyl]-. Molecular modeling studies have provided insights into its mechanistic behavior, allowing researchers to predict and optimize reaction outcomes with greater precision. These computational approaches have been particularly valuable in designing multi-step syntheses where regioselectivity and stereoselectivity are critical parameters.

The compound's stability under various reaction conditions has also been a subject of extensive investigation. Studies have demonstrated its robustness under both aerobic and inert atmospheres, making it suitable for diverse experimental settings. This stability is attributed to the protective nature of the trimethylsilyl groups, which shield the reactive magnesium center from unwanted side reactions.

In conclusion, Magnesium, chloro[3-(trimethylsilyl)propyl]-, with its CAS number 177341-77-4, represents a cornerstone in modern synthetic chemistry. Its unique structural features and versatile reactivity have positioned it as a crucial intermediate in the development of novel pharmaceuticals. As research continues to evolve, the applications of this compound are expected to expand further, driving innovation across multiple scientific disciplines.